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Introduction
Ofloxacin is a synthetic fluoroquinolone antibiotic that has been widely used to treat a variety

of bacterial infections. The emergence of antimicrobial resistance necessitates accurate and

reliable susceptibility testing to guide appropriate therapeutic choices. The disk diffusion assay,

also known as the Kirby-Bauer test, is a well-established and widely used method for

determining the in vitro susceptibility of bacterial isolates to antimicrobial agents. This

document provides a detailed protocol and application notes for performing ofloxacin
susceptibility testing using the disk diffusion method, in accordance with the standards of the

Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).

The principle of the disk diffusion test is based on the diffusion of an antimicrobial agent from

an impregnated paper disk through an agar medium, resulting in a gradient of the antimicrobial

concentration.[1] If the bacterium is susceptible to the agent, a zone of growth inhibition will

appear around the disk. The diameter of this zone is inversely proportional to the minimum

inhibitory concentration (MIC) of the antimicrobial agent and is used to classify the organism as

susceptible, intermediate, or resistant.[1]
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Ofloxacin antimicrobial susceptibility test disks (5 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)[1]

Sterile 0.85% saline or Tryptic Soy Broth (TSB)

Sterile cotton swabs

0.5 McFarland turbidity standard

Incubator (35 ± 2°C)

Calipers or a ruler for measuring zone diameters

Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922™, Staphylococcus aureus

ATCC® 25923™, Pseudomonas aeruginosa ATCC® 27853™)

Experimental Protocol
Inoculum Preparation

From a pure, overnight culture (18-24 hours) on a non-selective agar medium, select 3-5

well-isolated colonies of the test organism.

Transfer the selected colonies into a tube containing 4-5 mL of sterile saline or TSB.

Vortex the suspension to ensure it is homogenous.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

can be done visually or using a photometric device and corresponds to approximately 1-2 x

10⁸ CFU/mL.[1]

Inoculation of Mueller-Hinton Agar Plate
Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted

bacterial suspension.[2]

Rotate the swab several times against the inner wall of the tube above the fluid level to

remove excess inoculum.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b7728980?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2492304/
https://pubmed.ncbi.nlm.nih.gov/2492304/
https://www.eucast.org/bacteria/development-of-clinical-breakpoints-and-ecoffs/mic-zone-diameter-correlations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Streak the entire surface of the MHA plate evenly in three directions, rotating the plate

approximately 60 degrees between each streaking to ensure confluent growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

Application of Ofloxacin Disks
Aseptically apply a 5 µg ofloxacin disk to the center of the inoculated MHA plate using

sterile forceps or a disk dispenser.[3][4]

Gently press the disk to ensure complete contact with the agar surface. Do not move the

disk once it has been placed.

If testing multiple antimicrobial agents on the same plate, ensure disks are placed at least 24

mm apart to prevent overlapping of inhibition zones.

Incubation
Invert the plates and place them in an incubator at 35 ± 2°C within 15 minutes of disk

application.[2]

Incubate for 16-20 hours for most non-fastidious bacteria.

Measurement and Interpretation of Results
After incubation, measure the diameter of the zone of complete growth inhibition (including

the disk diameter) to the nearest millimeter using calipers or a ruler.

Read the plates from the back against a dark, non-reflective background with reflected light.

Interpret the results by comparing the measured zone diameter to the interpretive criteria

provided by CLSI or EUCAST (see Tables 1 and 2).

Quality Control
Routine quality control is essential to ensure the accuracy and reproducibility of the

susceptibility testing results.[5] This involves testing standard QC strains with known

susceptibility patterns concurrently with the clinical isolates. The resulting zone diameters for
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the QC strains should fall within the acceptable ranges specified by the respective standards

organization (see Table 3).

Data Presentation
Table 1: CLSI Interpretive Criteria for Ofloxacin Disk
Diffusion Testing (5 µg disk)

Organism Group Zone Diameter (mm)

Susceptible (S)

Enterobacterales ≥16

Pseudomonas aeruginosa ≥16

Staphylococcus spp. ≥16

Enterococcus spp. ≥16

Note: Data is based on older CLSI documents as ofloxacin-specific breakpoints are less

common in the most recent M100 editions. Laboratories should refer to the latest CLSI M100

document for the most current recommendations.[6][7]

Table 2: EUCAST Interpretive Criteria for Ofloxacin Disk
Diffusion Testing (5 µg disk)

Organism Group Zone Diameter (mm)

Susceptible (S)

Enterobacterales ≥16

Pseudomonas aeruginosa ≥16

Staphylococcus spp. ≥18

Streptococcus pneumoniae ≥16

Haemophilus influenzae ≥16
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Note: EUCAST has moved towards reporting only S and R categories for many antimicrobials.

These breakpoints are subject to change and the latest EUCAST breakpoint tables should be

consulted.[8]

Table 3: Quality Control Ranges for Ofloxacin Disk
Diffusion Testing (5 µg disk)

Quality Control Strain
CLSI Acceptable Zone
Diameter (mm)

EUCAST Acceptable Zone
Diameter (mm)

Escherichia coli ATCC®

25922™
29 - 33 29 - 33

Staphylococcus aureus

ATCC® 25923™
24 - 28 Not specified for ofloxacin

Pseudomonas aeruginosa

ATCC® 27853™
17 - 21 17 - 21

Note: These ranges are subject to change. Always refer to the most recent CLSI M100 and

EUCAST QC documents.[6][9]
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Ofloxacin Disk Diffusion Workflow
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Caption: Workflow for Ofloxacin Disk Diffusion Susceptibility Testing.
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Interpretation Logic for Ofloxacin Susceptibility

Start Interpretation

Measure Zone Diameter (mm)

Zone Diameter ≥
Susceptible Breakpoint?

Zone Diameter ≤
Resistant Breakpoint?

No

Report as
Susceptible (S)

Yes

Report as
Intermediate (I)

No

Report as
Resistant (R)

Yes

Click to download full resolution via product page

Caption: Decision tree for interpreting ofloxacin susceptibility results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2492304/
https://pubmed.ncbi.nlm.nih.gov/2492304/
https://pubmed.ncbi.nlm.nih.gov/2492304/
https://www.eucast.org/bacteria/development-of-clinical-breakpoints-and-ecoffs/mic-zone-diameter-correlations/
https://pubmed.ncbi.nlm.nih.gov/3861612/
https://pubmed.ncbi.nlm.nih.gov/3861612/
https://discovery.researcher.life/article/proposed-disk-diffusion-susceptibility-criteria-for-ofloxacin/f1f7f2880ab43148a53c8b0ba087b9d4
https://www.megumed.de/wp-content/uploads/2024/02/v_14.0_Breakpoint_Tables.pdf
https://www.nih.org.pk/wp-content/uploads/2021/02/CLSI-2020.pdf
https://pid-el.com/wp-content/uploads/2024/07/CLSI-M100.pdf
https://goums.ac.ir/files/deputy_treat/md_labs_ef39a/files/M100-S27_CLSI_2017.pdf
https://szu.gov.cz/wp-content/uploads/2023/06/v_13.1_EUCAST_QC_tables_routine_and_extended_QC.pdf
https://www.benchchem.com/product/b7728980#ofloxacin-susceptibility-testing-using-disk-diffusion-assay
https://www.benchchem.com/product/b7728980#ofloxacin-susceptibility-testing-using-disk-diffusion-assay
https://www.benchchem.com/product/b7728980#ofloxacin-susceptibility-testing-using-disk-diffusion-assay
https://www.benchchem.com/product/b7728980#ofloxacin-susceptibility-testing-using-disk-diffusion-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7728980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

